Cas no 115955-68-5 (3-(thiophen-3-yl)prop-2-yn-1-amine)

• Product Name: 3-(thiophen-3-yl)prop-2-yn-1-amine
• CAS No: 115955-68-5
• MF: C₇H₇NS
• MW: 137.202180147171
• CID: 131006
• PubChem ID: 18915580
• Update Time: 2025-05-22

3-(thiophen-3-yl)prop-2-yn-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-Propyn-1-amine,3-(3-thienyl)-
• 2-Propyn-1-amine, 3-(3-thienyl)- (9CI)
• 3-(thiophen-3-yl)prop-2-yn-1-amine
• SCHEMBL7572507
• 115955-68-5
• AKOS013568999
• F8883-8599
• 3-thiophen-3-ylprop-2-yn-1-amine

• Inchi： 1S/C7H7NS/c8-4-1-2-7-3-5-9-6-7/h3,5-6H,4,8H2
• InChI Key： BSZOKNOPUNPSNH-UHFFFAOYSA-N
• SMILES： S1C=CC(C#CCN)=C1

Computed Properties

• Exact Mass: 137.03001
• Monoisotopic Mass: 137.03
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.3A^2
• XLogP3: 0.9

Experimental Properties

• PSA: 26.02

Additional information on 3-(thiophen-3-yl)prop-2-yn-1-amine

3-(Thiophen-3-Yl)Prop-2-Yn-1-Amine: A Comprehensive Overview

The compound 3-(thiophen-3-yl)prop-2-yn-1-amine, also known by its CAS number 115955-68-5, is a fascinating molecule with unique structural and chemical properties. This compound belongs to the class of organoamines, specifically a terminal alkyne amine derivative. Its structure consists of a thiophene ring (a five-membered aromatic heterocycle containing sulfur) attached to a propargylamine group (HC≡CCH2NH2). The combination of these functional groups makes it a versatile building block in organic synthesis and a promising candidate for various applications in materials science and pharmacology.

Recent advancements in synthetic chemistry have highlighted the potential of 3-(thiophen-3-yl)propargylamine as a key intermediate in the construction of bioactive molecules. For instance, researchers have utilized this compound to synthesize novel anti-cancer agents by incorporating it into larger frameworks that target specific oncogenic pathways. The thiophene moiety, known for its electron-withdrawing properties, enhances the molecule's ability to interact with biological targets, making it an attractive candidate for drug discovery.

In addition to its role in medicinal chemistry, CAS No. 115955-68-5 has found applications in materials science, particularly in the development of advanced polymers and coatings. The propargylamine group exhibits reactivity towards various cross-linking agents, enabling the formation of robust networks with tailored mechanical and thermal properties. Recent studies have demonstrated its use in creating stimuli-responsive materials that can undergo reversible structural changes in response to external stimuli such as temperature or pH levels.

The synthesis of 3-(thiophen-3-ylium)propargylamine has been optimized through efficient catalytic methods, ensuring high yields and purity. One notable approach involves the use of palladium-catalyzed coupling reactions, which allow for precise control over the regiochemistry and stereochemistry of the product. This has significantly enhanced the scalability of the synthesis process, making it suitable for both academic research and industrial production.

From an environmental perspective, the compound's biodegradability and ecological impact have been subjects of recent investigations. Studies indicate that under specific conditions, CAS No. 115955 can undergo enzymatic degradation, reducing its persistence in natural ecosystems. This finding is crucial for assessing its safety profile and ensuring sustainable practices in its production and application.

In conclusion, 3-(thiophen-3-ylium)propargylamine stands as a remarkable example of how structural diversity can lead to multifaceted applications across various scientific disciplines. With ongoing research uncovering new potentials and refining existing methodologies, this compound continues to be a focal point in modern chemical innovation.